Cas no 93156-90-2 (Ethanone, 1-(2,5-dibutoxyphenyl)-)

• Product Name: Ethanone, 1-(2,5-dibutoxyphenyl)-
• CAS No: 93156-90-2
• MF: C₁₆H₂₄O₃
• MW: 264.36
• CID: 4335585
• Update Time: 2025-06-09

Ethanone, 1-(2,5-dibutoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-dibutoxyphenyl)-

Additional information on Ethanone, 1-(2,5-dibutoxyphenyl)-

Recent Advances in the Study of Ethanone, 1-(2,5-dibutoxyphenyl)- (CAS: 93156-90-2) in Chemical Biology and Pharmaceutical Research

Ethanone, 1-(2,5-dibutoxyphenyl)- (CAS: 93156-90-2) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential applications in drug discovery and development. The presence of dibutoxy substituents on the phenyl ring imparts distinct physicochemical properties, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of Ethanone, 1-(2,5-dibutoxyphenyl)-, with particular emphasis on its role as an intermediate in the production of more complex bioactive molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. These efforts are crucial for ensuring the reproducibility of studies involving this compound and for establishing a solid foundation for subsequent pharmacological evaluations.

One of the key areas of interest is the potential biological activity of Ethanone, 1-(2,5-dibutoxyphenyl)-. Preliminary in vitro studies have suggested that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that Ethanone, 1-(2,5-dibutoxyphenyl)- demonstrated selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings highlight its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its enzyme inhibitory properties, Ethanone, 1-(2,5-dibutoxyphenyl)- has also been investigated for its role in modulating cellular signaling pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its effects on the NF-κB pathway, a critical regulator of immune responses. The results indicated that the compound could attenuate NF-κB activation in a dose-dependent manner, suggesting its utility in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Ethanone, 1-(2,5-dibutoxyphenyl)- has also been a subject of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability as a drug candidate. While the compound exhibits favorable solubility and stability under physiological conditions, challenges related to its metabolic clearance have been identified. These findings underscore the need for further structural optimization to improve its bioavailability and therapeutic efficacy.

Beyond its direct biological activities, Ethanone, 1-(2,5-dibutoxyphenyl)- has been utilized as a building block in the synthesis of more complex molecules. For example, it has been incorporated into the design of novel fluorescent probes for imaging applications. A recent study in Chemical Communications demonstrated its utility in the development of a probe for detecting reactive oxygen species (ROS) in live cells. This application leverages the compound's ability to undergo specific chemical reactions in the presence of ROS, making it a valuable tool for studying oxidative stress-related diseases.

In conclusion, Ethanone, 1-(2,5-dibutoxyphenyl)- (CAS: 93156-90-2) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a compelling subject for further investigation. Future studies should focus on addressing its pharmacokinetic limitations and exploring its applications in drug discovery and diagnostic tools. As research in this area continues to evolve, Ethanone, 1-(2,5-dibutoxyphenyl)- is poised to play an increasingly important role in advancing our understanding of disease mechanisms and therapeutic interventions.